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Compound of Interest

Compound Name: DIRECT BROWN 210

Cat. No.: B1175307

CAS Number: 12222-29-6

This technical guide provides an in-depth overview of the core physicochemical characteristics
of C.I. Direct Brown 210. The information is intended for researchers, scientists, and
professionals in drug development and other relevant industries who require detailed technical
data on this compound. This document outlines its properties, standardized experimental
methodologies, and key safety protocols.

Summary of Physicochemical Properties

Direct Brown 210 is a water-soluble anionic dyestuff belonging to the azo class of dyes. It is
primarily used for dyeing cellulosic fibers such as cotton, paper, leather, and silk.[1] The
guantitative properties are summarized in the table below.
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Property Value References

CAS Number 12222-29-6

C.l. Number 22311 [2]
Direct Fast Brown GTL,

Synonyms [3114]
Kayarus Supra Brown GTL

Appearance Brown Powder [3]

Hue Brown / Dark Red-Light Brown [2]

Molecular Formula

Multiple reported:
C29H19N5Na207S,
C24H20N203,
C43H24CuN8Na401754

[213]1[5]

Solubility

Soluble in water; Soluble in

concentrated sulfuric acid

[1]3]

Dye Content / Purity

>98% / 99% minimum

[1]

Light Fastness

7-8 (on an 8-point scale)

Washing Fastness

3-4 (on a 5-point scale)

Moisture Content

<1.5%

[1]

Odor

Odorless

[1]

Melting/Boiling Point

Undetermined / Not Available

Chemical Stability

Stable under normal

temperatures and pressures

Note on Molecular Formula: There are conflicting reports regarding the precise molecular
formula, which may be due to the commercial product being a mixture or having different salt
forms. Researchers should verify the structure through analytical methods if elemental
composition is critical.

Experimental Protocols
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The following sections detail generalized experimental protocols for determining the key
physicochemical characteristics of direct dyes like Direct Brown 210. These are based on
internationally recognized standards.

Determination of Water Solubility

This protocol outlines a standard filter test to assess the solubility of the dye in water.
Objective: To determine the solubility and the presence of insoluble matter in a dye sample.
Materials:

e Direct Brown 210 sample

e Deionized water

e Analytical balance

o Beakers and graduated cylinders

e Heating plate with magnetic stirrer

» Whatman No. 2 filter paper (or equivalent)

« Filtration apparatus (e.g., Bichner funnel)

e Drying oven

Procedure:

o Prepare a dye solution of a specified concentration (e.g., 10 g/L) by dissolving a precisely
weighed amount of Direct Brown 210 in a known volume of deionized water.

» Heat the solution to a specified temperature (e.g., 70-80°C) while stirring continuously for a
set period to ensure complete dissolution.[6]

e Pre-weigh a dry Whatman No. 2 filter paper.
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« Filter the prepared dye solution through the pre-weighed filter paper using a vacuum filtration
apparatus.

» Wash the filter paper with a small amount of hot deionized water to ensure all soluble dye
has passed through.

o Carefully remove the filter paper and dry it in an oven at 105°C until a constant weight is
achieved.[7]

o The difference between the final and initial weight of the filter paper indicates the mass of
insoluble matter.

e Solubility is assessed based on the amount of residue and the time taken for the solution to
pass through the filter. A fast filtration time with minimal residue indicates good solubility.[6]

Determination of Dye Content (Strength) via UV-Visible
Spectrophotometry

This protocol uses UV-Visible spectroscopy to determine the relative strength of the dye based
on its light absorbance, following the Beer-Lambert law.

Objective: To quantify the dye concentration in a solution and assess its tinctorial strength.
Materials:
o Direct Brown 210 sample

Deionized water

Volumetric flasks and pipettes

UV-Visible Spectrophotometer

Cuvettes

Procedure:
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Preparation of Standard Solutions: Prepare a stock solution by accurately weighing a
standard sample of Direct Brown 210 and dissolving it in a 100 mL volumetric flask with
deionized water. From this stock, create a series of dilutions with known concentrations.[8]

Determine Maximum Wavelength (Amax): Scan one of the standard solutions across the
visible spectrum (approx. 400-700 nm) to identify the wavelength of maximum absorbance
(Amax).[9]

Generate Calibration Curve: Measure the absorbance of each standard solution at the
determined Amax. Plot a graph of absorbance versus concentration. This will generate a
standard calibration curve.[10]

Measure Unknown Sample: Prepare a solution of the test sample of Direct Brown 210 using
the same method as the standards. Ensure its absorbance falls within the linear range of the
calibration curve; dilute if necessary.[10]

Calculate Dye Content: Measure the absorbance of the test sample at Amax. Use the
calibration curve to determine its concentration. The relative strength can be calculated by
comparing this concentration to that of a reference standard.[8][9]

Color Fastness to Light (ISO 105-B02)

This protocol describes the method for assessing the resistance of the dye on a substrate to

fading when exposed to a standardized atrtificial light source.

Objective: To determine the light fastness rating of the dyed material.

Materials:

Dyed textile specimen (e.g., cotton dyed with Direct Brown 210)
ISO blue wool references (standards 1-8)[11]

Xenon arc lamp apparatus with a window-glass filter[12][13]
Masking cards

Grey Scale for assessing color change (ISO 105-A02)
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Procedure:

e Sample Preparation: Mount the dyed textile specimen and a set of blue wool references on
cardboard masks. Cover a portion of each sample and reference to serve as the unexposed
original.[13]

e Exposure: Place the mounted specimens in a xenon arc weathering instrument. The
apparatus should be set to simulate daylight through window glass under controlled
conditions of temperature and humidity as specified in ISO 105-B02.[1][12]

o Evaluation: Expose the samples to the light until a specified color change is observed on the
blue wool references. The color change of the test specimen is then compared against the
changes in the blue wool references.[14]

o Rating: The light fastness rating is the number of the blue wool reference that shows a
similar degree of fading (contrast) as the test specimen when assessed using the Grey
Scale.[11] Arating of 7-8, as reported for Direct Brown 210, indicates very high resistance
to light fading.

Experimental and Logical Workflows

The following diagrams illustrate standardized workflows relevant to the characterization and
application of Direct Brown 210.
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Start: Weigh Cotton Substrate

Check Availability & Pricing

\

Prepare Dye Bath:
- Water at 40°C
- Add Wetting & Sequestering Agents

\

Add Pre-dissolved
Direct Brown 210 Solution

Y

Add Soda Ash (Alkali)

\4

Raise Temperature to 90-95°C
(Rate: ~2°C/min)

Y

Add Electrolyte (e.g., NaCl)
in installments to promote exhaustion

\

Hold at 90-95°C for 45-60 min

\

Cool down to 60-70°C

\

Rinse with Cold Water

\

Optional: After-treatment with
Dye Fixing Agent to improve fastness

\

Dry the Dyed Fabric

\

End: Dyed Cotton Fabric

Click to download full resolution via product page

Fig. 1: General Protocol for Dyeing Cotton with Direct Brown 210.
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Fig. 2: Workflow for Light Fastness Testing (ISO 105-B02).
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Safety and Handling

A summary of safety information compiled from Material Safety Data Sheets (MSDS) is
provided below. Users must consult the full MSDS before handling.

o Hazard Identification: The substance is a brown, odorless powder. It may be harmful if
swallowed and can cause irritation to the eyes, skin, and respiratory tract. It may form
combustible dust concentrations in air.

o First Aid Measures:

o

Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical
attention.

o

Skin: Wash off with soap and plenty of water.

[¢]

Ingestion: If the victim is conscious, give 2-4 cupfuls of water or milk. Do not induce
vomiting. Seek immediate medical attention.

[¢]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.

» Handling: Use with adequate ventilation and avoid dust generation. Wear appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a respirator if
dust is present.

o Storage: Store in a cool, dry place in tightly sealed containers. Keep away from incompatible
materials such as strong oxidizing and reducing agents.

 Stability: The product is stable under normal storage conditions. Hazardous decomposition
products may include irritating and toxic fumes and gases during a fire.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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